3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine

• CAS No.: 88073-46-5
• Molecular Formula: C17H21NO4S2
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 3,3-bis(benzenesulfonyl)-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C17H21NO4S2/c1-18(2)14-13-17(23(19,20)15-9-5-3-6-10-15)24(21,22)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
• InChI Key: JNVQAZVWMUXCOL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2

Description

3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine is an organic compound characterized by the presence of two benzenesulfonyl groups attached to a propan-1-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine typically involves the reaction of N,N-dimethylpropan-1-amine with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the selective formation of the desired product. The reaction can be represented as follows:

$$\text{N,N-dimethylpropan-1-amine} + 2 \text{benzenesulfonyl chloride} \rightarrow \text{3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine} + 2 \text{HCl}$$N,N-dimethylpropan-1-amine+2benzenesulfonyl chloride→3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine+2HCl

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can lead to the formation of sulfoxides.

Substitution: The benzenesulfonyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products

The major products formed from these reactions include sulfone and sulfoxide derivatives, as well as various substituted amines depending on the specific reaction conditions and reagents used.

Scientific Research Applications

3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The benzenesulfonyl groups can form strong interactions with active sites, leading to inhibition or modulation of enzyme activity. Additionally, the compound can affect cellular signaling pathways, influencing various biological processes.

Comparison with Similar Compounds

Similar Compounds

3,3-Di(indolyl)oxindoles: These compounds have similar structural features and are used in medicinal chemistry.

3,3-Difluorooxetane: This compound is used as a bioisosteric replacement in drug discovery.

3,3-Diindolylmethane: Known for its anticancer properties and found in cruciferous vegetables.

Uniqueness

3,3-Di(benzenesulfonyl)-N,N-dimethylpropan-1-amine is unique due to the presence of two benzenesulfonyl groups, which confer specific chemical and biological properties